Ethyl 2-oxo-2-(4-oxotetrahydro-2H-pyran-3-yl)acetate
Cat. No. B1529649
M. Wt: 200.19 g/mol
InChI Key: QMOCKDHJHSQMJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Cl:8][C:9]([C:10](=[O:11])[O:12][CH2:13][CH3:14])=[O:15].[O:1]1[CH2:2][CH2:3][C:4](=[O:7])[CH2:5][CH2:6]1>>[O:1]1[CH2:2][CH:3]([C:9]([C:10](=[O:11])[O:12][CH2:13][CH3:14])=[O:15])[C:4](=[O:7])[CH2:5][CH2:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCOCC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(=O)C1COCCC1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
